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Compound of Interest

Compound Name: 2,3,3-Trimethylbenzoindolenine

Cat. No.: B1329958 Get Quote

An In-depth Technical Guide to
Trimethylbenzoindolenine Isomers
Disclaimer: The term "2,3,3-Trimethylbenzoindolenine" is ambiguous and can refer to several

isomers. This guide provides a detailed overview of the most probable candidates based on

available scientific literature: 1,1,2-Trimethyl-1H-benzo[e]indole and 2,3,3-Trimethyl-3H-

benzo[g]indole. A section on the closely related and frequently cited 2,3,3-Trimethylindolenine

is also included for comparative purposes.

This document is intended for researchers, scientists, and drug development professionals,

providing comprehensive data on the chemical and physical properties, synthesis, and

potential applications of these compounds.

1,1,2-Trimethyl-1H-benzo[e]indole
Also known as 2,3,3-Trimethyl-4,5-benzo-3H-indole, this compound is a key precursor in the

synthesis of various functional molecules, particularly cyanine dyes.[1] Its trimethyl substitution

enhances the stability and solubility of its derivatives.[1]

Chemical and Physical Properties
A summary of the key chemical and physical properties of 1,1,2-Trimethyl-1H-benzo[e]indole is

presented below.
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Property Value Source

CAS Number 41532-84-7 [1][2][3][4]

Molecular Formula C₁₅H₁₅N [2][3][4]

Molecular Weight 209.29 g/mol [1][2][4]

Melting Point 111-117 °C [3][4]

Boiling Point 333.7 °C at 760 mmHg [3]

Density 1.06 g/cm³ [3]

Water Solubility Insoluble (at 20 °C) [3][4]

Appearance
Yellow to brown crystalline

powder
[4]

InChIKey
WJZSZXCWMATYFX-
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[1]

Spectroscopic Data
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Spectrum Type Key Features/Notes Source

¹H NMR

Representative chemical shifts

for a derivative include

aromatic protons at 7.0-8.5

ppm, N-CH₂ at 4.2-4.5 ppm,

C(CH₃)₂ at 1.6-1.8 ppm, and 2-

CH₃ at 2.5-2.8 ppm. Specific

shifts vary with the exact

derivative and solvent.

[1]

FT-IR

Characteristic absorption

bands for derivatives provide

information on the vibrational

frequencies of different

chemical bonds.

[1]

Mass Spectrometry

MS-MS data is available,

showing characteristic

fragmentation patterns.

[2]

UV-Vis Absorption

The UV-Vis absorption spectra

of derivative dyes have been

studied in various solvents.

[1]

Synthesis
The synthesis of the 1,1,2-trimethyl-1H-benzo[e]indole core can be achieved through various

strategic routes, typically involving the formation of the indole ring system followed by or

concurrent with methylation.[1] Alkylation of indole derivatives is a key step.[1]

Applications
This compound is a crucial building block in several areas of chemical research.[1] It is a key

precursor in the synthesis of a wide range of functional molecules, most notably cyanine dyes.

[1]

2,3,3-Trimethyl-3H-benzo[g]indole
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This isomer of trimethylbenzoindolenine is less commonly cited in the literature compared to

the benzo[e] variant.

Chemical and Physical Properties
Property Value Source

CAS Number 74470-85-2 [5]

Molecular Formula C₁₅H₁₅N [5]

Molecular Weight 209.29 g/mol [5][6]

Melting Point 70-71 °C [5]

Boiling Point 127 °C at 0.5 mmHg [5]

Spectroscopic Data
ATR-IR spectral data for 2,3,3-Trimethyl-3H-benzo[g]indole is available.[7]

2,3,3-Trimethylindolenine
While not a benzoindolenine, 2,3,3-trimethylindolenine is a closely related and important

intermediate, often used in the synthesis of cyanine dyes and other imaging agents.[8][9][10] It

is a clear yellow to red-brown liquid.[8][10]
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Property Value Source

CAS Number 1640-39-7 [8][10][11][12][13][14][15]

Molecular Formula C₁₁H₁₃N [8][11][13][14][15]

Molecular Weight 159.23 g/mol [8][11][15]

Melting Point 6-8 °C [8][11]

Boiling Point 228-229 °C at 744 mmHg [8][9][10][11][12]

Density 0.992 g/mL at 25 °C [8][9][10][11][12]

Solubility
Soluble in chloroform, toluene,

or dichlorobenzene.
[8][9][10]

Refractive Index n20/D 1.549 [8][9][10][11][12]

Experimental Protocols: Synthesis
Several methods for the synthesis of 2,3,3-trimethylindolenine have been reported.

Method 1: Fischer Indole Synthesis

A common method is the Fischer indole synthesis.[16] One approach involves reacting

phenylhydrazine with 3-methyl-2-butanone in the presence of an acid catalyst like acetic acid.

[16] A microwave-assisted one-pot synthesis has been developed to improve efficiency, reduce

reaction times, and minimize environmental impact.[16]

Procedure: Phenylhydrazine, methyl isobutyl ketone, and acetic acid are mixed and refluxed

under microwave radiation (800W) for 20-30 minutes. The solution is then concentrated,

cooled, diluted with ethyl acetate, and neutralized with a saturated sodium bicarbonate

solution. The organic layer is separated and concentrated to yield the crude product, which

can be purified by flash column chromatography.[16]

Method 2: From Aniline and 3-chloro-3-methylbutane-2-one

This method involves reacting aniline with 3-chloro-3-methylbutane-2-one.[17]
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Procedure: Aniline and 3-chloro-3-methylbutane-2-one are mixed in a molar ratio of 3:1 to

10:1 and reacted at a temperature of 60-120 °C for 2-20 hours. The temperature is then

elevated, and the mixture is maintained at the reflux temperature of aniline for 0.5-2 hours to

complete the reaction.[17]

Applications in Research and Development
2,3,3-Trimethylindolenine is a significant intermediate for synthesizing photosensitive color-

changing agents and conjugated cyanine cationic dyes.[16] These dyes exhibit high

fluorescence quantum yield, a tunable absorption wavelength range, and good stability.[16] As

fluorescent probes, they have important applications in life sciences, including biochips, DNA

sequencing, fluorescence immunoassays, and clinical diagnostics.[16]

Visualizations
General Synthesis and Purification Workflow
The following diagram illustrates a general workflow for the synthesis and purification of

trimethyl-indolenine derivatives, based on the described experimental protocols.
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General Synthesis and Purification Workflow for Trimethyl-Indolenine Derivatives
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Caption: A generalized workflow for the synthesis and purification of trimethyl-indolenine

derivatives.

Signaling Pathways
Currently, there is no specific information available in the searched literature detailing the

involvement of 2,3,3-trimethylbenzoindolenine or its isomers in specific biological signaling

pathways. Their primary role in a drug development context is as building blocks for fluorescent

probes and dyes, which can be used to study various biological processes.
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Safety Information
1,1,2-Trimethyl-1H-benzo[e]indole: May cause skin, eye, and respiratory irritation.[2]

2,3,3-Trimethyl-3H-benzo[g]indole: Causes skin and serious eye irritation.[6]

2,3,3-Trimethylindolenine: Irritating to eyes, respiratory system, and skin.[8]

Users should consult the relevant Safety Data Sheets (SDS) for detailed safety and handling

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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